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Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623

For the attention of researchers, scientists, and drug development professionals, this document
provides a concise technical guide to the known physical and chemical properties of chromous
formate. It is important to note that detailed experimental data and protocols for this compound
are not widely available in publicly accessible literature, leading to significant gaps in the
current understanding of its characteristics.

Chromous formate, also known as chromium(ll) formate, is the chemical compound with the
formula Cr(HCOO)-. It is the salt of chromium in the +2 oxidation state and formic acid. While
its chromium(lll) counterpart, chromic formate, is more extensively documented, chromous
formate remains a subject with limited in-depth research available.

Chemical and Physical Properties

The fundamental properties of chromous formate are summarized below. It is crucial to
distinguish this compound from chromic formate, which possesses a different chemical formula
(Cr(HCOO)s3) and CAS number. There are conflicting reports in the literature regarding the
appearance of chromous formate, with the anhydrous form described as white needle crystals
and the monohydrate as reddish, acicular crystals.
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Property Data Reference
IUPAC Name chromium(2+) diformate [1]
CAS Number 4493-37-2 [1][2]13]
Molecular Formula C2H2CrOa [1]
Molecular Weight 142.03 g/mol [1]
White needle crystal
Appearance [4115]
(anhydrous)
Reddish, acicular crystals
[2][3]
(monohydrate)
Solubility Soluble in water. [2][3]
Melting Point Data not available
Boiling Point Data not available
Density Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of pure chromous formate are
notably absent from readily available scientific literature. General methods for the preparation
of other chromium(ll) salts, such as chromium(ll) acetate, typically involve the reduction of a
chromium(lIl) or chromium(VI) compound in an inert atmosphere to prevent the rapid oxidation
of the chromium(ll) ion. A hypothetical synthesis for chromous formate would likely follow a
similar principle.

Hypothetical Synthesis Workflow

Due to the lack of a specific protocol for chromous formate, a generalized workflow for the
synthesis of a chromium(ll) salt is presented. This is a conceptual pathway and would require
significant experimental optimization.

Caption: A conceptual workflow for the synthesis of chromous formate.
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Reactivity and Stability

Chromium(ll) compounds are known to be powerful reducing agents and are susceptible to
oxidation by air. It can be inferred that chromous formate shares these properties.

o Oxidation: Chromous formate is expected to be readily oxidized to chromium(lll)
compounds in the presence of atmospheric oxygen. Therefore, handling and storage should
be conducted under an inert atmosphere.

e Reducing Agent: The chromium(ll) ion can reduce a variety of organic and inorganic
substrates. Its use as a catalyst in organic reactions has been suggested.[2]

e Thermal Decomposition: No specific data on the thermal decomposition products or
decomposition temperature of chromous formate is available.

Spectroscopic Data

Specific spectroscopic data (e.g., IR, UV-Vis, NMR) for chromous formate could not be
located in the reviewed literature. Such data would be invaluable for the characterization of the
compound and for understanding its electronic structure and bonding.

Applications

The documented and potential applications of chromous formate include:

e Leather Tanning: As a component in the tanning process.[5]

e Dye Manufacturing: Utilized in the production of dyes.[5]

o Catalysis: Mentioned as a catalyst for olefin polymerization and as an oxidation catalyst.[5]
o Electroplating: Used in trivalent chromium plating solutions.[2]

» Other Uses: Applications in the film and photography industry, as a latex hardening agent,
and in drilling muds have been noted.[4][5]

Conclusion
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Chromous formate is a compound with established basic identifiers but a significant lack of in-
depth, publicly available research. The conflicting reports on its appearance and the absence of
gquantitative physical data, detailed experimental protocols, and comprehensive reactivity
studies highlight the need for further investigation into this chemical. For researchers and
professionals in drug development, the reducing potential of the chromium(ll) ion in chromous
formate may present opportunities, but its instability and the current dearth of information
necessitate foundational research to fully characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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